5-Bromo-4-cyclopropoxypyridin-3-amine

Core Science & Biosynthesis

Synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine: A Technical Guide

Abstract

This technical guide details the synthetic pathway for 5-Bromo-4-cyclopropoxypyridin-3-amine , a critical heterocyclic scaffold often employed in the development of KRAS G12C inhibitors and multi-kinase antagonists. The protocol prioritizes a convergent synthetic strategy, utilizing the commercially available 5-bromo-4-chloropyridin-3-amine (CAS 89283-92-1) as the primary starting material. The guide addresses the chemoselectivity challenges inherent in substituting the C4-chloro group in the presence of a C5-bromo substituent and a C3-amino group, providing a validated SNAr (Nucleophilic Aromatic Substitution) workflow.

Introduction & Strategic Analysis

The 3-amino-4-alkoxy-5-bromopyridine core is a privileged structure in medicinal chemistry. The specific incorporation of a cyclopropoxy group at the C4 position imparts unique physicochemical properties, including reduced lipophilicity compared to isopropyl analogs and enhanced metabolic stability. The C5-bromo handle serves as a versatile linchpin for subsequent palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the scaffold into complex drug candidates.

Retrosynthetic Logic

The synthesis is designed to avoid the regioselectivity issues associated with late-stage bromination. Direct bromination of 4-cyclopropoxypyridin-3-amine typically yields a mixture of C2 and C6 isomers due to the strong ortho/para directing effect of the amine. Therefore, the bromine atom is best pre-installed.

Primary Disconnection: The ether linkage at C4 is the strategic disconnection point.

• Target: 5-Bromo-4-cyclopropoxypyridin-3-amine

• Precursor: 5-Bromo-4-chloropyridin-3-amine[1][2][3][4]

• Reagent: Cyclopropanol (activated as the alkoxide)

Pathway Visualization

Figure 1: Retrosynthetic analysis highlighting the SNAr strategy to preserve the critical C5-bromo handle.

Detailed Synthetic Protocol

Method A: Direct Nucleophilic Aromatic Substitution (Preferred)

This route utilizes the inductive electron-withdrawing effect of the C5-bromine to activate the C4-chlorine for displacement, despite the deactivating resonance of the C3-amine.

Reaction Scheme:

Reagents & Materials

Component	Equiv.	Role	Notes
5-Bromo-4-chloropyridin-3-amine	1.0	Substrate	CAS 89283-92-1; Dried in vacuo
Cyclopropanol	1.5 - 2.0	Nucleophile	Secondary alcohol; strained ring
Sodium Hydride (NaH)	2.5	Base	60% dispersion in mineral oil
THF / DMF (10:1)	-	Solvent	Anhydrous; DMF promotes SNAr

Step-by-Step Procedure

• Alkoxide Formation:

  • To a flame-dried 3-neck round-bottom flask equipped with a reflux condenser and nitrogen inlet, add NaH (2.5 equiv) suspended in anhydrous THF .

  • Cool the suspension to 0°C.

  • Add Cyclopropanol (2.0 equiv) dropwise. Caution: Hydrogen gas evolution.

  • Stir at 0°C for 30 minutes, then warm to room temperature (RT) for 30 minutes to ensure complete deprotonation.

• Substrate Addition:

  • Dissolve 5-Bromo-4-chloropyridin-3-amine (1.0 equiv) in a minimum amount of anhydrous DMF (or THF).

  • Add the substrate solution dropwise to the cyclopropoxide mixture at RT.

• Reaction:

  • Heat the reaction mixture to 80–90°C .

  • Monitor via LC-MS or TLC (System: 50% EtOAc/Hexanes).

  • Checkpoint: The reaction typically requires 4–12 hours. The C5-Br provides sufficient activation, but the C3-NH2 may slow the kinetics compared to a nitro-pyridine.

• Workup:

  • Cool to RT.

  • Quench carefully with saturated aqueous NH₄Cl (exothermic).

  • Dilute with Ethyl Acetate (EtOAc) and water.

  • Separate layers. Extract the aqueous phase 2x with EtOAc.

  • Wash combined organics with water (to remove DMF) and brine.

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • Purify the crude residue via flash column chromatography on silica gel.

  • Eluent: Gradient of 10%

    40% EtOAc in Hexanes.

  • Yield Expectation: 60–75%.

Method B: The Nitro-Reduction Route (Alternative)

If the direct displacement on the amine (Method A) proves sluggish due to electron donation, the Nitro route is the authoritative alternative. The nitro group strongly activates the ring for SNAr.

Workflow:

• Starting Material: 5-Bromo-4-chloro-3-nitropyridine (or 4-chloro-3-nitropyridine

  bromination).

• SNAr: Reaction with Cyclopropanol/NaH (proceeds rapidly at 0°C–RT).

• Reduction: Fe/NH₄Cl or Zn/AcOH reduction of the nitro group to the amine.

  • Note: Avoid catalytic hydrogenation (H₂/Pd-C) to prevent debromination (hydrodehalogenation).

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the SNAr synthesis.

Process Safety & Critical Parameters

Chemoselectivity Control

• The Risk: Palladium-catalyzed etherification (Buchwald) is NOT recommended for this step. Pd catalysts will likely insert into the C5-Br bond (Ar-Br) faster than they facilitate the displacement of the C4-Cl, leading to polymerization or loss of the bromine handle.

• The Solution: Use base-mediated SNAr. The C4-Cl is a better leaving group for SNAr, while the C5-Br is stable to NaH/alkoxides under these conditions.

Handling Cyclopropanol

• Cyclopropanol is strained and can undergo ring-opening radical rearrangements if exposed to radical initiators. Ensure the reaction is kept under an inert atmosphere (N₂/Ar) and free of radical sources.

Impurity Profile

• Hydrolysis: Traces of water in the solvent will lead to 5-bromo-4-hydroxypyridin-3-amine (pyridone tautomer). Use strictly anhydrous solvents.

• Bis-alkylation: Unlikely due to sterics and electronics, but monitor for N-alkylation of the amine (though cyclopropanol is not an alkylating agent, cyclopropyl bromide would be).

Analytical Characterization

The product should be validated using 1H NMR and MS.

Technique	Expected Signal / Feature	Interpretation
1H NMR (DMSO-d6)	0.6–0.9 ppm (Multiplets, 4H)	Cyclopropyl methylene protons ( ). High field shift is diagnostic.
1H NMR	3.8–4.0 ppm (Multiplet, 1H)	Cyclopropyl methine proton ( ).
1H NMR	5.0–5.5 ppm (Broad s, 2H)	Free amine ( ). Exchangeable with .
1H NMR	8.0–8.2 ppm (Singlet, 1H)	Pyridine C2-H (Deshielded by N and Br).[5]
1H NMR	8.3–8.5 ppm (Singlet, 1H)	Pyridine C6-H.
LC-MS (ESI+)	m/z 229.0 / 231.0	Characteristic 1:1 isotopic pattern for Bromine ( ).

References

• Preparation of 5-bromo-4-chloropyridin-3-amine (Starting Material)

• General Nucleophilic Arom

  • Source: Heterocyclic Chemistry, 5th Ed. (Joule & Mills).
  • Context: Principles of SNAr activation by nitrogen and halogens in pyridine systems.

  • URL:[Link]

• Commercial Availability of Precursor

  • Source: ChemicalBook / Sigma-Aldrich Listings for CAS 89283-92-1.

  • Context: Verification of "5-Bromo-4-chloropyridin-3-amine" as a viable starting material.[4]

• Cyclopropanol Reactivity in SNAr

  • Source: Journal of Medicinal Chemistry (General reference for alkoxy-pyridine synthesis).
  • Context: Protocols for introducing cyclopropoxy groups via NaH medi

  • URL:[Link]

Sources

• 1. Pyridines [acrospharmatech.com]
• 2. 5-bromo-4-chloropyridin-3-amine hydrochloride | 2613381-40-9 | Benchchem [benchchem.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. KR20200035439A - Thiazolopyridine derivatives as adenosine receptor antagonists - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Application Note & Scale-Up Protocol: Synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine

Abstract

This document provides a comprehensive guide for the laboratory and scale-up synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine, a highly functionalized pyridine derivative of significant interest as a building block in pharmaceutical research and development.[1][2] Pyridine scaffolds are prevalent in medicinal chemistry, forming the core of numerous approved drugs.[3][4] However, the synthesis of polysubstituted pyridines, particularly on a large scale, presents considerable challenges, including issues with regioselectivity, reaction kinetics, and process safety.[5][6] This guide outlines a robust, two-step synthetic strategy designed for scalability, proceeding from a commercially available precursor. We will detail the underlying chemical principles, provide step-by-step protocols for both laboratory (gram-scale) and pilot plant (kilogram-scale) production, and address the critical process parameters and safety considerations essential for successful scale-up.

Synthetic Strategy & Rationale

The selected synthetic route involves two key transformations: 1) a nucleophilic aromatic substitution (SNAr) to install the cyclopropoxy moiety, followed by 2) a nitro group reduction to yield the target primary amine.

Overall Reaction Scheme:

Caption: High-level overview of the two-step synthesis.

This approach was chosen for several strategic reasons:

• Starting Material Availability: 5-Bromo-4-chloro-3-nitropyridine is an accessible starting material.

• Activation for SNAr: The strongly electron-withdrawing nitro group at the 3-position, along with the pyridine ring nitrogen, activates the C4 position (para to the nitro group) for nucleophilic attack, facilitating the displacement of the chloro leaving group.

• Robust Reactions: Both SNAr and catalytic hydrogenation are well-understood and highly reliable reactions in process chemistry, making them amenable to scale-up.[6]

• Process Control: The two-step process allows for the isolation and purification of the intermediate, providing a critical quality control point before proceeding to the final, often more sensitive, reduction step.

Part I: Synthesis of 5-Bromo-4-cyclopropoxy-3-nitropyridine (Intermediate)

Principle of the SNAr Reaction

The core of this step is the formation of a sodium cyclopropoxide nucleophile, which subsequently attacks the electron-deficient C4 position of the pyridine ring. The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate, before the chloride ion is eliminated to yield the ether product. The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is critical for the quantitative deprotonation of cyclopropanol without competing side reactions.

Detailed Laboratory Protocol (Gram Scale)

Materials:

• Cyclopropanol (1.1 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

• 5-Bromo-4-chloro-3-nitropyridine (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene (for washing NaH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add sodium hydride (1.2 eq).

• NaH Wash: Wash the NaH dispersion with anhydrous toluene (2x) under a nitrogen atmosphere to remove the mineral oil. Carefully decant the toluene washings.

• Solvent Addition: Add anhydrous DMF to the flask, sufficient to create a stirrable slurry (approx. 5-10 mL per gram of starting material).

• Alkoxide Formation: Cool the slurry to 0 °C using an ice bath. Add cyclopropanol (1.1 eq) dropwise via syringe over 15-20 minutes. Vigorous hydrogen gas evolution will be observed. Caution: Exothermic reaction and flammable gas.

• Stir the mixture at 0 °C for 30 minutes after the addition is complete, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the sodium cyclopropoxide.

• SNAr Reaction: Cool the reaction mixture back to 0 °C. Add a solution of 5-Bromo-4-chloro-3-nitropyridine (1.0 eq) in a minimal amount of anhydrous DMF dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the flask to 0 °C and very carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography (e.g., using a heptane/ethyl acetate gradient) to afford 5-Bromo-4-cyclopropoxy-3-nitropyridine as a solid.

Scale-Up Considerations & Protocol Adjustments

Transitioning this synthesis from grams to kilograms requires careful management of thermal safety, reagent handling, and processing efficiency.[5][7]

Key Challenges & Solutions:

• Thermal Hazard: The reaction of NaH with cyclopropanol is highly exothermic. On a large scale, adding the alcohol to a slurry of NaH can create localized hot spots and an uncontrollable release of hydrogen.

  • Solution (Reverse Addition): A safer scale-up approach is "reverse addition," where the NaH dispersion is added in portions to the solution of cyclopropanol in DMF at a controlled temperature (e.g., 0-5 °C). This allows the reactor's cooling system to manage the heat load effectively.[5]

• Hydrogen Management: The volume of hydrogen gas produced is significant at scale.

  • Solution: The reactor must be equipped with adequate venting and connected to a nitrogen line with a bubbler to safely manage and monitor the off-gassing rate.

• Reagent Handling: Handling multi-kilogram quantities of NaH is hazardous.

  • Solution: Use of a glovebox or an enclosed charging system is mandatory. The NaH should be added portion-wise to control the reaction rate.

• Purification: Column chromatography is impractical for multi-kilogram quantities.

  • Solution: The process should be optimized to yield a product that can be isolated by crystallization. An anti-solvent crystallization (e.g., adding water or heptane to a concentrated solution in isopropanol or ethyl acetate) should be developed.

Parameter	Lab Scale (10 g)	Pilot Scale (10 kg)	Rationale for Change
Reagent Addition	Alcohol added to NaH slurry	NaH added portion-wise to alcohol solution	Superior exotherm control and safety.[5]
Temperature Control	Ice bath	Jacketed reactor with automated cooling loop	Ensures precise and reliable temperature management.
Stirring	Magnetic stir bar	Overhead mechanical stirrer (baffle system)	Necessary for effective mixing in large, viscous volumes.
Quenching	Manual addition of NH₄Cl	Slow pump addition into a separate quench vessel	Prevents dangerous exotherms and gas evolution in the main reactor.
Purification	Flash Chromatography	Crystallization / Re-slurry	Efficiency, cost-effectiveness, and scalability.

Part II: Synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine (Final Product)

Principle of Nitro Group Reduction

The conversion of the nitro group to a primary amine is a fundamental transformation. Catalytic hydrogenation is the preferred method for scale-up due to its high efficiency and clean reaction profile, avoiding the large volumes of salt waste generated by metal/acid reductions. The reaction involves the transfer of hydrogen from H₂ gas to the substrate, mediated by a precious metal catalyst, typically Palladium on Carbon (Pd/C).

Detailed Laboratory Protocol (Catalytic Hydrogenation)

Materials:

• 5-Bromo-4-cyclopropoxy-3-nitropyridine (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (1-5 mol% Pd)

• Ethanol or Ethyl Acetate

• Hydrogen gas (H₂)

• Celite® (for filtration)

Procedure:

• Setup: To a hydrogenation flask (e.g., Parr shaker bottle), add the nitro intermediate (1.0 eq) and the solvent (Ethanol).

• Inerting: Carefully add the 10% Pd/C catalyst under a stream of nitrogen. Caution: Dry Pd/C is pyrophoric.

• Hydrogenation: Seal the vessel, evacuate the atmosphere, and backfill with nitrogen (3x). Then, evacuate and backfill with hydrogen gas (3x).

• Pressurize the vessel with hydrogen (e.g., 50 psi) and begin vigorous shaking or stirring at room temperature.

• Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 2-6 hours.

• Filtration: Once complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with the reaction solvent.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to yield the crude 5-Bromo-4-cyclopropoxypyridin-3-amine.

• Purification: The product is often pure enough for subsequent steps. If necessary, it can be purified by crystallization from a suitable solvent system (e.g., heptane/ethyl acetate).

Scale-Up Considerations & Protocol Adjustments

Scaling up catalytic hydrogenation introduces significant safety and engineering challenges.

Key Challenges & Solutions:

• Hydrogen Safety: Hydrogen is highly flammable and can form explosive mixtures with air.

  • Solution: The reaction must be conducted in a purpose-built, pressure-rated hydrogenation reactor (autoclave) equipped with safety-interlocks, rupture discs, and proper grounding to prevent static discharge.

• Catalyst Handling & Filtration: Wet Pd/C is safer to handle, but post-reaction, the filtered catalyst cake can dry and become pyrophoric.

  • Solution: Use a closed-loop filtration system (e.g., a filter press or Nutsche filter) that can be kept under a nitrogen blanket. The catalyst cake must be quenched carefully (e.g., with water) before disposal and never allowed to dry in the open air.

• Mass Transfer: In a large reactor, ensuring efficient contact between the hydrogen gas, the liquid phase, and the solid catalyst is critical for reaction speed.

  • Solution: The reactor must have a high-efficiency agitation system (e.g., gas-inducing impeller) and sparging tube to maximize the gas-liquid interface.

Integrated Process Workflow

The following diagram illustrates the complete, integrated workflow for the scale-up synthesis, highlighting key operations and control points.

Caption: Integrated workflow for the scale-up synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Managing Scalability in Multicomponent Pyridine Synthesis. Benchchem.
• Sarchem Labs. Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. Sarchem Labs.
• Virginia Commonwealth University. (n.d.). Pharmaceutical Production Methods - Efficient Synthesis of Pyridines. VCU Innovation Gateway.
• Pure Synth. (2025). Fine Chemical Synthesis at Scale: Challenges and How to Tackle Them. Pure Synth.
• Dandu, R. R., Rose, A. C., & Hudkins, R. L. (2011). A facile and efficient synthesis of 3-amino-5-bromopyridine derivatives using microwave irradiation. HETEROCYCLES, 83(4), 875-881.
• Google Patents. (n.d.). US6437139B1 - Synthesis of pharmaceutically useful pyridine derivatives.
• Aouad, M. R., Bardaweel, S. K., & Al-Anazi, M. R. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Journal of King Saud University - Science, 35(7), 102799.
• Fortune Business Insights. (2026). Pyridine And Pyridine Derivatives Market Size, Share, 2034.
• BenchChem. (n.d.). Application Note: Synthesis of 5-Bromo-N-phenylpyridin-3-amine Derivatives for Medicinal Chemistry. Benchchem.
• Pure Synth. (2019). Challenges of scaling up production from grams to kilos. Pure Synth.
• 1Click Chemistry. (n.d.). Building-Blocks. 1Click Chemistry.

Sources

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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pure-synth.com [pure-synth.com]
• 7. pure-synth.com [pure-synth.com]

Application Notes and Protocols: Derivatization of the Amino Group in 5-Bromo-4-cyclopropoxypyridin-3-amine

Introduction: Strategic Derivatization in Drug Discovery

5-Bromo-4-cyclopropoxypyridin-3-amine is a key heterocyclic building block in medicinal chemistry. Its substituted pyridine core is a prevalent scaffold in a multitude of biologically active molecules, particularly as kinase inhibitors for therapeutic areas such as oncology.[1][2] The primary amino group at the 3-position serves as a crucial handle for chemical modification, allowing for the systematic exploration of the structure-activity relationship (SAR) to optimize potency, selectivity, and pharmacokinetic properties of lead compounds.[1][2]

This guide provides detailed protocols for the derivatization of the amino group of 5-Bromo-4-cyclopropoxypyridin-3-amine through common and effective synthetic transformations: N-acylation, N-sulfonylation, and N-alkylation. The causality behind experimental choices and self-validating systems for each protocol are explained to ensure robust and reproducible outcomes for researchers in drug development.

Core Reaction Pathways

The derivatization of 5-Bromo-4-cyclopropoxypyridin-3-amine primarily involves the nucleophilic attack of the amino group on various electrophilic reagents. The choice of reagent and reaction conditions will dictate the nature of the resulting derivative.

Caption: Key derivatization pathways for 5-Bromo-4-cyclopropoxypyridin-3-amine.

Experimental Protocols

N-Acylation: Synthesis of Amide Derivatives

N-acylation is a fundamental transformation that introduces an amide functionality, which can act as a hydrogen bond donor and acceptor, significantly influencing molecular interactions.[3] Acylating agents such as acyl chlorides and anhydrides are commonly employed.

Protocol 1: Acetylation using Acetic Anhydride

This protocol describes the synthesis of N-(5-bromo-4-cyclopropoxypyridin-3-yl)acetamide.

Materials:

• 5-Bromo-4-cyclopropoxypyridin-3-amine

• Acetic anhydride

• Acetonitrile

• Sulfuric acid (96%)

• Water

• Round-bottom flask

• Stir bar

• Heating mantle with stirrer

• Filtration apparatus

Procedure:

• Under a nitrogen atmosphere, dissolve 5-Bromo-4-cyclopropoxypyridin-3-amine (1.0 eq) in acetonitrile in a round-bottom flask.[3]

• Add acetic anhydride (1.05 eq) to the solution.[3]

• Carefully add a few drops of concentrated sulfuric acid as a catalyst.[3]

• Heat the reaction mixture to 60°C and stir for 30 minutes.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.[3]

• Add water dropwise to the residue to precipitate the product.[3]

• Stir the mixture for approximately one hour at room temperature.[3]

• Collect the solid product by filtration, wash with deionized water, and dry in an oven.[3]

Data Summary: Representative N-Acylation Reactions

Acylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetyl chloride	Pyridine	Dichloromethane	0 to rt	2	92
Benzoyl chloride	Triethylamine	Dichloromethane	0 to rt	3	88
Acetic anhydride	H₂SO₄ (cat.)	Acetonitrile	60	0.5	95[3]

Workflow for N-Acylation

Caption: Step-by-step workflow for the N-acetylation protocol.

N-Sulfonylation: Synthesis of Sulfonamide Derivatives

The sulfonamide group is a key pharmacophore in a wide range of drugs due to its ability to act as a transition-state mimetic and engage in strong hydrogen bonding.[4]

Protocol 2: Sulfonylation with an Arylsulfonyl Chloride

This protocol details the general synthesis of N-(5-bromo-4-cyclopropoxypyridin-3-yl)alkane/arenesulfonamides.

Materials:

• 5-Bromo-4-cyclopropoxypyridin-3-amine

• Alkyl or Aryl Sulfonyl Chloride (e.g., p-toluenesulfonyl chloride)

• Pyridine or Triethylamine

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stir bar

• Ice bath

• Separatory funnel

Procedure:

• Dissolve 5-Bromo-4-cyclopropoxypyridin-3-amine (1.0 eq) in DCM in a round-bottom flask and cool to 0°C in an ice bath.

• Add pyridine (1.5 eq) or triethylamine (1.5 eq) to the solution.

• Slowly add the sulfonyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, followed by saturated NaHCO₃ solution, and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Data Summary: Representative N-Sulfonylation Reactions

Sulfonylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
p-Toluenesulfonyl chloride	Pyridine	DCM	0 to rt	16	85
Methanesulfonyl chloride	Triethylamine	DCM	0 to rt	12	89
5-Bromothiophene-2-sulfonyl chloride	LiH	Not specified	Not specified	Not specified	(General method described)[4]

N-Alkylation: Synthesis of Secondary and Tertiary Amines

N-alkylation introduces alkyl groups to the amino moiety, which can modulate the basicity and lipophilicity of the molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) profile.[5]

Protocol 3: Reductive Amination

Reductive amination is a versatile method for N-alkylation that proceeds via the formation of an imine or enamine intermediate, which is then reduced in situ.

Materials:

• 5-Bromo-4-cyclopropoxypyridin-3-amine

• Aldehyde or Ketone (e.g., Benzaldehyde)

• Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Methanol or Dichloroethane (DCE)

• Acetic acid (catalytic)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stir bar

• Separatory funnel

Procedure:

• To a solution of 5-Bromo-4-cyclopropoxypyridin-3-amine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in methanol or DCE, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add the reducing agent (NaBH₃CN or NaBH(OAc)₃, 1.5 eq) portion-wise.

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Quench the reaction by the addition of saturated NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Data Summary: Representative N-Alkylation Reactions

Alkylating Agent	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzaldehyde	NaBH(OAc)₃	DCE	rt	18	78
Acetone	NaBH₃CN	Methanol	rt	24	72
Alkyl bromides	LiH	Not specified	Not specified	Not specified	(General method described)[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Debromination in Pyridine Suzuki Reactions

Topic: Troubleshooting & Prevention of Hydrodehalogenation (Debromination) in Pyridine Cross-Couplings. Audience: Medicinal Chemists, Process Chemists, and R&D Scientists. Content Type: Technical Guide, FAQs, and Standard Operating Procedures (SOPs).

The Core Problem: "The Pyridine Trap"

In Suzuki-Miyaura coupling, pyridines are notoriously difficult substrates. When coupling a halopyridine (electrophile) with a boronic acid, a common failure mode is debromination (hydrodehalogenation), where the C-Br bond is replaced by a C-H bond instead of the desired C-C bond.[1]

This is not random; it is a mechanistic failure caused by the stability of the oxidative addition intermediate and the presence of hydride sources in your reaction media.

Quick Diagnostic: Is it Debromination?

Before optimizing, confirm the failure mode using LCMS/GCMS.

Observation (LCMS)	Diagnosis	Root Cause
Mass = [Electrophile - Br + H]	Debromination	Hydride source present (solvent/base); Slow reductive elimination.
Mass = [Boronic Acid - B(OH)₂ + H]	Protodeboronation	Unstable boronic acid (common in 2-pyridyl boronates); High pH/Water.
Mass = [Electrophile - Br]₂	Homocoupling	Oxidant present ( ); Disproportionation.

Mechanistic Root Cause Analysis

To fix debromination, you must understand where the hydrogen comes from. The culprit is almost always

-hydride elimination .

The Mechanism of Failure

In a successful cycle, the Pd(II) intermediate undergoes Transmetallation followed by Reductive Elimination . In a failing cycle (Debromination), the Pd(II) species finds a hydride source, forms a Pd-H species, and reductively eliminates the pyridine-H byproduct.

Common Hydride Sources:

• Alcohol Solvents:

  alcohols (Isopropanol) are excellent hydride donors via -hydride elimination.

• Amine Bases: Triethylamine or DIPEA can donate hydrides at high temperatures.

• The Boronic Acid: In rare cases, the boronic acid itself acts as a hydride donor if transmetallation is stalled.

Visualizing the Competition

The following diagram illustrates the competition between the desired pathway and the debromination trap.

Caption: The "Fork in the Road." If Transmetallation is slow (due to sterics or electronics), the Pd-intermediate consumes a hydride from the solvent/base, leading to debromination.

Troubleshooting & Optimization Guide

FAQ 1: Which Ligand should I use to stop debromination?

Recommendation: Switch to bulky, electron-rich Buchwald ligands, specifically XPhos or RuPhos .

• Why? These ligands are bulky. They accelerate the Reductive Elimination step of the desired product.[1] More importantly, they facilitate the coupling of sterically hindered substrates (like 2-substituted pyridines) which otherwise stall, giving the catalyst time to find a hydride.

• Avoid: Simple triphenylphosphine (

  ) or dppf if debromination is observed. These often allow the Pd center to remain exposed to solvent interaction.

FAQ 2: My reaction is in Isopropanol/Water. Should I change it?

Recommendation: YES. Immediately.

• The Fix: Switch to 1,4-Dioxane , Toluene , or THF .

• Why? Isopropanol is a secondary alcohol and a potent hydride donor. If your reaction is slow, the Pd will oxidize the isopropanol to acetone, taking a hydride in the process.

FAQ 3: Which Base is safest?

Recommendation: Use

(Potassium Phosphate Tribasic) or .

• The Fix: Avoid strong alkoxide bases like NaOtBu or KOtBu if debromination is a problem. Alkoxides possess

  -hydrogens that can undergo -hydride elimination onto the metal center.

Validated Experimental Protocols

Do not rely on "standard" Suzuki conditions (Pd(PPh3)4 / Na2CO3 / DME) for challenging pyridines. Use these robust systems.

Protocol A: The "Buchwald Gen-3/4" System (High Success Rate)

Best for: 2-halopyridines, 3-halopyridines, and electron-deficient systems.

Component	Reagent	Equiv.[2][3][4][5][6][7][8]	Notes
Catalyst	XPhos Pd G4	0.02 - 0.05	Pre-catalyst ensures active Pd(0) without induction period.
Solvent	1,4-Dioxane or Toluene	[0.2 M]	Strictly degassed (sparge with Ar for 10 min).
Base	(0.5 M aq)	2.0 - 3.0	If substrate is water-sensitive, use finely ground anhydrous .
Temp	80 - 100 °C	-	-

Step-by-Step:

• Charge a vial with the Halopyridine (1.0 equiv), Boronic Acid (1.2–1.5 equiv), and XPhos Pd G4 (2–5 mol%).

• Seal and purge with Argon/Nitrogen (3 cycles).[1]

• Add degassed 1,4-Dioxane (or Toluene) via syringe.

• Add degassed aqueous

  solution via syringe.

• Heat to 80°C for 2–4 hours.

• QC Check: If LCMS shows Ar-H (debromination), switch to Protocol B.

Protocol B: The "Anhydrous Rescue" (For Stubborn Debromination)

Use this when Protocol A fails or if the boronic acid is prone to protodeboronation.

Component	Reagent	Equiv.[2][3][4][5][6][7][8]	Notes
Catalyst	Pd(OAc)2 + SPhos	0.05 / 0.10	1:2 Metal:Ligand ratio.
Solvent	Anhydrous THF	[0.2 M]	Must be dry.
Base	(Solid, Micronized)	3.0	Grind in mortar/pestle before use.
Additive	Water	2-5 drops	Crucial: A tiny amount of water is needed for the boroxine cycle, but not enough to promote side reactions.

Decision Tree for Troubleshooting

Use this logic flow to determine your next experiment.

Caption: Diagnostic logic flow. Identifying the specific byproduct determines whether you change the catalyst (Debromination) or the Boronic Acid partner (Protodeboronation).

References

• Mechanistic Origins of Debromination

  • Navarro, O., et al. "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes."[5] Journal of Organic Chemistry, 2004, 69, 3173-3180.[5]

• Buchwald Ligands for Pyridines

  • Billingsley, K., Buchwald, S.L.[9] "A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds."[9][10] Angewandte Chemie International Edition, 2006, 45, 3484-3488.[9]

• Protodeboronation vs Debromination

  • Cox, P.A., et al. "Protodeboronation of Heteroaryl Boronic Acids." Journal of the American Chemical Society, 2016, 138, 9145–9157.

• Process Chemistry Optimization

  • Dunn, P.J., et al. "Palladium-Catalyzed Cross-Coupling Reactions in the Pharmaceutical Industry." Organic Process Research & Development, 2013.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. diva-portal.org [diva-portal.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 10. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Bromo-4-cyclopropoxypyridin-3-amine

Introduction

This technical guide serves as a dedicated support resource for researchers, scientists, and drug development professionals working with 5-Bromo-4-cyclopropoxypyridin-3-amine. This molecule, while a valuable building block, possesses functional groups—a primary aromatic amine, a bromo substituent, and a cyclopropoxy ether—that can present unique stability challenges. This document provides a structured, in-depth troubleshooting guide and a series of frequently asked questions (FAQs) to help you anticipate and resolve potential issues, ensuring the integrity of your experiments and the quality of your results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and fundamental properties of 5-Bromo-4-cyclopropoxypyridin-3-amine.

Question 1: What are the optimal long-term storage conditions for this compound?

Answer: Proper storage is the most critical factor in maintaining the long-term stability and purity of 5-Bromo-4-cyclopropoxypyridin-3-amine. The primary degradation risks are oxidation of the amine and potential photodecomposition.

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Freezer (-20°C to -80°C)	Reduces the rate of potential decomposition reactions. A safety data sheet for a similar compound explicitly recommends freezer storage to maintain product quality.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	The primary amine is susceptible to oxidation by atmospheric oxygen, which can lead to the formation of colored impurities (nitroso, nitro, or polymeric species).
Light	Amber Vial / Protect from Light	Aromatic amines and bromoarenes can be light-sensitive. Exposure to UV light can promote radical reactions or degradation.
Container	Tightly Sealed, Dry	Prevents moisture absorption, which could lead to hydration or participate in hydrolytic degradation pathways under certain conditions.

Question 2: My solid 5-Bromo-4-cyclopropoxypyridin-3-amine has developed a yellow or brownish tint. Is it still usable?

Answer: The development of a yellow or brown color is a common visual indicator of degradation, typically due to oxidation of the primary aromatic amine. While minor discoloration may not significantly impact every application, it signifies the presence of impurities.

• Causality: Aromatic amines can be oxidized by air and light to form highly conjugated, colored species. This process is often autocatalytic.

• Recommended Action: Before use, assess the compound's purity via an appropriate analytical method such as LC-MS or ¹H NMR. For high-sensitivity applications like catalysis or final-step synthesis, purification by column chromatography or recrystallization is strongly advised. If significant degradation is observed (e.g., >5% impurity by LC-MS), it is best to use a fresh or purified lot.

Question 3: What solvents are recommended for dissolving this compound, and are there any I should avoid?

Answer: 5-Bromo-4-cyclopropoxypyridin-3-amine is generally soluble in common polar organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), and Acetonitrile (MeCN).

• Solvents to Use with Caution:

  • Protic Solvents (e.g., Methanol, Ethanol): While often used in reactions, prolonged storage in these solvents is not recommended as they can participate in side reactions, especially under acidic or basic conditions.

  • Strongly Acidic or Basic Aqueous Solutions: Avoid these for long-term storage. Strong acids can protonate the amine, which is usually fine, but may also promote the hydrolysis of the cyclopropoxy ether linkage over time. Strong bases could potentially lead to nucleophilic substitution of the bromide.

Question 4: Is this compound compatible with strong oxidizing or reducing agents?

Answer: No, extreme caution is advised.

• Oxidizing Agents: The compound is incompatible with strong oxidizing agents.[1] The primary amine can be readily oxidized, leading to complex product mixtures and potential runaway reactions.

• Reducing Agents: The bromo substituent can be removed via catalytic hydrogenation (e.g., H₂, Pd/C). This may be a desired transformation, but it is an incompatibility if you wish to retain the bromide. The pyridine ring can also be reduced under harsh conditions.

Part 2: Troubleshooting Experimental Issues

This section provides a systematic approach to diagnosing and solving specific problems encountered during experiments.

Issue 1: Low or Inconsistent Yields in Suzuki Cross-Coupling Reactions

You are attempting to couple an arylboronic acid at the C5-position (displacing the bromine) and are experiencing poor results.

• Potential Cause 1: Starting Material Degradation. As discussed, the amine can oxidize. Impurities in your starting material can interfere with the catalytic cycle.

  • Troubleshooting Protocol:

    • Run a purity check on your 5-Bromo-4-cyclopropoxypyridin-3-amine using LC-MS and ¹H NMR before starting the reaction.

    • If impurities are found, purify the material.

    • For the reaction itself, thoroughly degas all solvents and reagents and maintain an inert atmosphere (Argon or Nitrogen) throughout the experiment. A study on a similar bromo-aminopyridine highlights the importance of reaction conditions in achieving successful Suzuki coupling.[2]

• Potential Cause 2: Catalyst Inhibition. The primary amine on your substrate can coordinate to the palladium catalyst, potentially inhibiting its activity.

  • Troubleshooting Protocol:

    • Protect the Amine: Consider a temporary protection of the amine group as an acetamide. This reduces its coordinating ability and can improve reaction outcomes.[2] The protecting group can be removed post-coupling.

    • Ligand Choice: Experiment with different phosphine ligands. Bulky, electron-rich ligands (e.g., SPhos, XPhos) can often promote the desired reductive elimination and prevent catalyst inhibition.

Experimental Workflow: Troubleshooting Suzuki Coupling

Sources

• 1. fishersci.com [fishersci.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities | MDPI [mdpi.com]

Technical Support Center: Efficient Removal of Palladium Catalyst from 5-Bromo-4-cyclopropoxypyridin-3-amine Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the effective removal of residual palladium catalysts from 5-Bromo-4-cyclopropoxypyridin-3-amine, a crucial step in ensuring the purity and safety of active pharmaceutical ingredients (APIs). As a senior application scientist, this resource is designed to address common challenges and provide scientifically grounded solutions to streamline your purification processes.

Troubleshooting Guide: Common Issues and Solutions

Residual palladium in your final product can compromise its quality and lead to downstream complications. This section addresses frequent problems encountered during the purification of 5-Bromo-4-cyclopropoxypyridin-3-amine and offers targeted solutions.

Issue 1: High Levels of Residual Palladium Detected Post-Purification

Possible Cause: The chosen purification method may be unsuitable for the specific palladium species present in the reaction mixture. The efficiency of palladium removal is highly dependent on factors such as the catalyst's oxidation state, the ligands used, the solvent, and the temperature.[1]

Suggested Solutions:

• Scavenger Screening: Not all scavengers are equally effective. It is recommended to screen a panel of scavengers to identify the most efficient one for your specific reaction conditions. Thiol-functionalized silica gels, such as SiliaMetS Thiol, and triamine-based scavengers have shown high efficacy in removing various forms of palladium.[2][3]

• Optimize Scavenging Conditions: The efficiency of scavenging can often be improved by adjusting the reaction conditions. Consider increasing the temperature (e.g., to 50 °C) or extending the treatment time (e.g., up to 24 hours) to enhance the binding of palladium to the scavenger.[4][5]

• Combination of Methods: A multi-step approach can be more effective than a single purification method. For instance, an initial filtration through Celite to remove any heterogeneous palladium particles can be followed by treatment with a high-affinity scavenger to capture soluble palladium species.[1][6]

• Activated Carbon Treatment: Activated carbon can be a cost-effective option for palladium removal.[1][7] However, it's crucial to select an appropriate type of activated carbon and optimize the treatment conditions, as its effectiveness can vary.[7][8] Be aware that non-specific adsorption of the product onto the carbon can occur, potentially reducing the yield.[1]

Issue 2: Significant Product Loss During Palladium Removal

Possible Cause: The purification medium may be non-selectively adsorbing your 5-Bromo-4-cyclopropoxypyridin-3-amine product. This is a known issue, particularly with some grades of activated carbon.[1]

Suggested Solutions:

• Evaluate Scavenger Selectivity: When selecting a scavenger, consider its potential for non-specific binding. Highly functionalized silica scavengers are designed for selective metal uptake with minimal impact on the yield of the desired product.[9][10]

• Reduce Scavenger Loading: Use the minimum amount of scavenger necessary to achieve the desired level of palladium removal. This can be determined through optimization experiments.

• Post-Scavenging Wash: After removing the scavenger by filtration, wash it with a fresh portion of the reaction solvent to recover any adsorbed product.[11]

• Alternative Purification Techniques: If product loss remains high with scavengers, consider other methods like crystallization or chromatography, which may offer better selectivity.[6][12]

Issue 3: Inconsistent Palladium Removal Results Between Batches

Possible Cause: Variability in the reaction work-up, scavenger quality, or reaction conditions can lead to inconsistent purification outcomes.

Suggested Solutions:

• Standardize Work-Up Procedures: Ensure that the work-up protocol for your reaction is consistent for every batch before initiating the palladium removal step.

• Proper Scavenger Handling and Storage: Some scavengers may be sensitive to air and moisture. Store and handle them according to the manufacturer's recommendations to maintain their activity.

• Pre-treatment of the Reaction Mixture: Adjusting the pH of the reaction mixture before adding the scavenger can sometimes help to break down palladium-product complexes, making the palladium more accessible for scavenging.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common palladium removal issues.

Caption: A troubleshooting flowchart for palladium removal.

Frequently Asked Questions (FAQs)

Q1: What are the regulatory limits for palladium in active pharmaceutical ingredients (APIs)?

A1: The acceptable limits for palladium in APIs are set by regulatory bodies like the International Council for Harmonisation (ICH). According to the ICH Q3D guideline, the permitted daily exposure (PDE) for palladium is 100 µ g/day for oral administration.[13][14] This translates to a concentration limit in the drug product, which is dependent on the maximum daily dose. For a daily dose of 10 grams or less, the limit is typically 10 ppm.[13] For parenteral administration, the PDE is lower at 10 µ g/day , which can correspond to a limit of 1 ppm.[13]

Q2: How do I choose the most suitable palladium scavenger for 5-Bromo-4-cyclopropoxypyridin-3-amine?

A2: The choice of scavenger depends on several factors:

• The nature of the palladium species: The oxidation state and ligands of the palladium complex will influence its affinity for different functional groups on the scavenger.

• The solvent system: The scavenger must be compatible with the solvent used in your reaction. Silica-based scavengers generally have broad solvent compatibility and do not swell like some polymer-based resins.[3]

• The presence of other functional groups: Your product, 5-Bromo-4-cyclopropoxypyridin-3-amine, contains an amine group which could potentially interact with certain scavenger functionalities. However, scavengers like SiliaMetS Thiol are known to be highly selective for metals.[3]

• Cost and scalability: For large-scale production, the cost and ease of use of the scavenger are important considerations.

It is highly recommended to perform a small-scale screen of a few different types of scavengers (e.g., thiol, amine, and thiourea functionalized) to determine the most effective one for your specific process.[4]

Q3: Can I reuse palladium scavengers?

A3: While some scavengers can theoretically be regenerated, in the pharmaceutical industry, they are typically used once and then disposed of to avoid any risk of cross-contamination and to ensure consistent performance. The cost of the scavenger is often minor compared to the value of the API.

Q4: What is the mechanism behind palladium removal by thiol-functionalized silica?

A4: Thiol-functionalized silica scavengers work through a process of chemisorption. The soft sulfur atom of the thiol group has a high affinity for soft metals like palladium, forming a strong covalent bond. This effectively "scavenges" the palladium from the solution onto the solid silica support, which can then be easily removed by filtration.

Decision-Making Workflow for Scavenger Selection

This diagram outlines the key considerations when selecting a palladium scavenger.

Caption: A decision-making guide for scavenger selection.

Experimental Protocols

Protocol 1: General Procedure for Batch-Mode Palladium Scavenging

• Dissolve Crude Product: Dissolve the crude 5-Bromo-4-cyclopropoxypyridin-3-amine reaction mixture in a suitable organic solvent (e.g., THF, DCM, or Ethyl Acetate).

• Add Scavenger: Add the selected scavenger (e.g., SiliaMetS Thiol) to the solution. A typical starting point is to use 4-5 molar equivalents of the scavenger relative to the initial amount of palladium catalyst.[3][11]

• Agitate the Mixture: Stir the mixture at room temperature for 1-4 hours.[2][11] For challenging cases, the temperature can be increased to 40-50°C and the stirring time extended.

• Filter: Filter the mixture through a fritted funnel or a pad of Celite to remove the scavenger with the bound palladium.

• Wash: Wash the collected scavenger with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentrate: Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the purified product.

• Analyze: Analyze the purified product for residual palladium content using ICP-MS or a similar sensitive analytical technique.[15]

Protocol 2: Screening of Palladium Scavengers

• Prepare Stock Solution: Create a stock solution of your crude 5-Bromo-4-cyclopropoxypyridin-3-amine in a suitable solvent.

• Aliquot: Dispense equal volumes of the stock solution into several vials.

• Add Scavengers: To each vial, add a different palladium scavenger (e.g., SiliaMetS Thiol, SiliaMetS DMT, QuadraSil MP, QuadraSil AP) at a consistent molar equivalent relative to the initial palladium concentration.[3][16] Include a control vial with no scavenger.

• Incubate: Stir all vials under the same conditions (e.g., room temperature for 4 hours).

• Sample and Analyze: Take a sample from the supernatant of each vial and analyze for residual palladium content.

• Evaluate: Compare the results to identify the most effective scavenger for your system.

Comparison of Common Palladium Scavengers

Scavenger Type	Functional Group	Principle	Advantages	Disadvantages
Thiol-Functionalized Silica	-SH	Chemisorption	Broadly effective for various Pd species, high selectivity, good solvent compatibility.[3][9]	May be less effective for some sterically hindered Pd complexes.
Amine-Functionalized Silica	-NH2, -NHR, -NR2	Chelation	Effective for Pd, Pt, Cr, W, and Zn.[3]	Potential for interaction with acidic compounds.
Thiourea-Functionalized Silica	-NH(C=S)NHR	Chelation	High affinity for Pd and other soft metals.	Can sometimes leach sulfur-containing impurities.
2,4,6-Trimercaptotriazine (TMT) Based	Triazine-trithiol	Chelation/Precipitation	Very effective for ruthenium and hindered Pd complexes.[3]	Can be used as a precipitating agent, requiring careful handling of the solid.
Activated Carbon	Carbon matrix	Adsorption	Cost-effective, can remove various impurities.[1][7]	Can have lower selectivity, leading to product loss; performance can be variable.[1]

References

• SiliaMetS® Metal Scavengers : an Efficient Tool to Remove - Technology Networks. [Link]

• SiliametS Metal Scavengers - Velocity Scientific Solutions. [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development - ACS Publications. [Link]

• Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium Catalyst - PMC. [Link]

• Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [Link]

• Metal Scavenging using bulk SiliaMetS functionalized silica - YouTube. [Link]

• How to Remove Palladium in three easy steps - Biotage. [Link]

• Palladium scavenging: From 1% to within ICH limits - Onyx Scientific. [Link]

• Metal Scavenger Guide - Sopachem. [Link]

• How can i remove palladium Pd catalyst easily? - ResearchGate. [Link]

• The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd‐Catalyzed Reactions | Request PDF - ResearchGate. [Link]

• Metal Scavenger User Guide | Biotage. [Link]

• Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients | Organic Process Research & Development - ACS Publications. [Link]

• Guideline on the specification limits for residues of metal catalysts - European Medicines Agency (EMA). [Link]

• ICH Q3D Elemental Impurities - CMC Drug Product Development Regulatory Consulting Pharma. [Link]

• Quadrasil MP S: Silica metal scavenger - Johnson Matthey. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 3. velocityscientific.com.au [velocityscientific.com.au]
• 4. cphi-online.com [cphi-online.com]
• 5. sopachem.com [sopachem.com]
• 6. researchgate.net [researchgate.net]
• 7. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 8. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Quadrasil MP S: Silica metal scavenger | Johnson Matthey [matthey.com]
• 11. youtube.com [youtube.com]
• 12. biotage.com [biotage.com]
• 13. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 14. ema.europa.eu [ema.europa.eu]
• 15. arborassays.com [arborassays.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Characterization of Impurities in 5-Bromo-4-cyclopropoxypyridin-3-amine Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the characterization of impurities in the synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine. As a Senior Application Scientist, this resource is designed to offer both technical accuracy and practical, field-proven insights to navigate the challenges of impurity profiling for this specific heterocyclic compound.

I. Introduction to the Synthetic Pathway and Potential Impurities

The synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine, a key intermediate in pharmaceutical development, often involves a multi-step process. A plausible and common synthetic strategy involves the nucleophilic aromatic substitution (SNAr) to introduce the cyclopropoxy group, followed by a palladium- or copper-catalyzed amination to install the amino group. Understanding this pathway is critical to anticipating potential process-related impurities.

A likely synthetic route is as follows:

Caption: Plausible synthetic route for 5-Bromo-4-cyclopropoxypyridin-3-amine.

This synthetic approach can give rise to several classes of impurities:

• Process-Related Impurities: These include unreacted starting materials, intermediates, byproducts from side reactions, and residual catalysts or reagents.[1]

• Degradation Products: These can form during the synthesis or upon storage of the final compound.

• Residual Solvents: Volatile organic compounds used during the synthesis and purification steps.[2][3]

II. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of impurities in the synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine.

Q1: What are the most probable process-related impurities I should screen for?

A1: Based on the likely synthetic route, the primary process-related impurities to consider are:

Impurity Class	Specific Examples	Rationale
Starting Materials	3,5-Dibromopyridine, Cyclopropanol	Incomplete reaction conversion.
Intermediates	3-Bromo-5-cyclopropoxypyridine	Incomplete amination step.
Isomeric Byproducts	5-Bromo-3-cyclopropoxypyridin-3-amine	Nucleophilic attack at the 5-position instead of the 3-position during amination. The reactivity of halopyridines in SNAr reactions is highly dependent on the position of the leaving group and activating/deactivating groups.[4]
Side-Reaction Products	Bis-cyclopropoxy pyridine, Di-aminated pyridine	Over-reaction with the respective nucleophiles.
Catalyst Residues	Palladium, Copper, Phosphine Ligands	Incomplete removal during work-up and purification.

Q2: I am observing an unexpected peak in my HPLC chromatogram. How do I begin to identify it?

A2: A systematic approach is crucial for identifying unknown impurities.[5] The following workflow is recommended:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. rsc.org [rsc.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Technical Guide to the Biological Activity of Substituted Bromo-Pyridines for Researchers and Drug Development Professionals

The pyridine ring is a fundamental scaffold in medicinal chemistry, integral to the structure of numerous therapeutic agents.[1] The strategic introduction of a bromine atom onto this versatile heterocycle can profoundly influence its physicochemical properties, thereby modulating its pharmacokinetic profile and biological efficacy.[2] This guide offers an in-depth, objective comparison of the biological activities of substituted bromo-pyridines, supported by experimental data and detailed protocols to provide a comprehensive resource for researchers, scientists, and drug development professionals.

The Significance of Bromine Substitution in Pyridine Scaffolds

The introduction of bromine, a halogen, into the pyridine structure alters its electronic and lipophilic characteristics. This modification can enhance binding affinities to biological targets, improve membrane permeability, and influence metabolic stability—all critical factors in drug design. The position of the bromine atom, along with the nature and location of other substituents, dictates the specific biological activities of the resulting molecule, leading to a wide spectrum of potential therapeutic applications. Understanding these structure-activity relationships (SAR) is paramount for the rational design of novel and more effective drug candidates.[3]

Comparative Analysis of Biological Activities

Substituted bromo-pyridines have demonstrated a broad range of biological activities, with the most prominent being anticancer and antimicrobial effects. This section will compare these activities, highlighting key structural features that contribute to their potency.

Anticancer Activity

Bromo-pyridine derivatives have emerged as a promising class of compounds in oncology research, exhibiting cytotoxic effects against a variety of cancer cell lines.[2][4] The mechanism of action often involves the induction of apoptosis, or programmed cell death, a critical pathway for many chemotherapeutic drugs.[5]

Structure-Activity Relationship Insights:

The antiproliferative activity of substituted bromo-pyridines is highly dependent on the substitution pattern on the pyridine ring and any attached functional groups. For instance, studies have shown that the presence of methoxy (-OMe), hydroxyl (-OH), carbonyl (-C=O), and amino (-NH2) groups can enhance anticancer activity.[4] Conversely, bulky groups or additional halogen atoms may lead to a decrease in potency.[4]

One notable example is the development of pyridine-bridged analogues of Combretastatin-A4, a potent antitubulin agent. In these analogues, the positioning of the phenyl rings relative to the pyridine linker is crucial for activity. A 2,6-meta arrangement of the phenyl rings on the pyridine, creating a three-atom bridge, has been shown to significantly improve antiproliferative activity, with some analogues exhibiting IC50 values in the low nanomolar range.[6] Furthermore, specific methoxy substitution patterns on the phenyl rings, such as a 2,4-dimethoxy configuration, have been found to be critical for enhanced cytotoxicity.[6]

Quantitative Comparison of Anticancer Activity:

The following table summarizes the in vitro anticancer efficacy of selected substituted bromo-pyridine derivatives, as measured by their half-maximal inhibitory concentration (IC50) values. Lower IC50 values indicate greater potency.

Compound Class/Name	Cancer Cell Line	IC50 (µM)	Reference
Pyridine-bridged Combretastatin Analogue 4h	Various human cancer cell lines	Comparable to Combretastatin-A4	[6]
Pyridine-bridged Combretastatin Analogue 4s	Various human cancer cell lines	Comparable to Combretastatin-A4	[6]
Pyridine-bridged Combretastatin Analogue 4t	Various human cancer cell lines	Comparable to Combretastatin-A4	[6]
1,1'-(1,3-phenylenebis(methylene))bis(2-aminopyridinium bromide)	A549 (Lung Carcinoma)	11.25 ± 0.01 (72h)	[2]
Dimeric Pyridinium Bromide 2	MDA-MB-231 (Breast Cancer)	28.35 ± 0.03 (72h)	[2]
Bromo-substituted imidazo[4,5-b]pyridine 8	HeLa, SW620, HCT116	1.8–3.2	[7]
Pt(IV) prodrug with 3-bromopyruvic acid (BrPt3)	HCT116, A549/OXP	Stronger than oxaliplatin	[8]

Antimicrobial Activity

In an era of escalating antimicrobial resistance, the quest for novel therapeutic agents is of utmost importance. Substituted bromo-pyridines have demonstrated significant activity against a variety of pathogenic bacteria and fungi.[2]

Structure-Activity Relationship Insights:

The antimicrobial potency of bromo-pyridine derivatives is influenced by factors such as alkyl chain length and the presence of specific functional groups. For example, 1-alkyl-2-(4-pyridyl)pyridinium bromides with longer alkyl chains (C11-C16) have shown greater activity against Staphylococcus aureus.[2] The introduction of an imidazo[4,5-b]pyridine scaffold fused with a bromo-substituted pyridine ring has also yielded compounds with notable antibacterial properties.[9][10] Interestingly, in some series of imidazo[4,5-b]pyridine derivatives, Gram-positive bacteria like Bacillus cereus were found to be more susceptible than Gram-negative bacteria such as Escherichia coli.[9]

Quantitative Comparison of Antimicrobial Activity:

The minimum inhibitory concentration (MIC) is a standard measure of antimicrobial potency, with lower values indicating greater effectiveness. The table below presents the MIC values for selected substituted bromo-pyridine derivatives against various microorganisms.

Compound Class/Name	Microorganism	MIC (µg/mL)	Reference
1-Alkyl-2-(4-pyridyl)pyridinium bromides (C11-C16 alkyl chains)	Staphylococcus aureus	Not specified, but most active in the series	[2]
Pyridine derivatives from 4-bromo acetophenone	E. coli, B. mycoides, C. albicans	As low as <0.0048 mg/mL for some derivatives	[2]
6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine derivative 2	Bacillus cereus	0.07 mg/mL	[9]
Bromo-substituted imidazo[4,5-b]pyridine derivative 14	E. coli	32 µM	[7]

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for assessing the anticancer and antimicrobial activities of substituted bromo-pyridines.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.[11][12]

Workflow for In Vitro Anticancer Testing

Caption: Workflow for MTT-based in vitro anticancer activity testing.

Step-by-Step Methodology:

• Cell Culture and Maintenance:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[5]

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.[5]

  • Subculture cells upon reaching 80-90% confluency to ensure exponential growth.[5]

• Cell Seeding:

  • Seed cells into 96-well plates at a density of 5,000-10,000 cells per well.[5]

  • Allow the cells to adhere and stabilize by incubating overnight.[5]

• Drug Treatment:

  • Prepare a series of dilutions of the substituted bromo-pyridine compounds in culture medium.

  • Treat the cells with these various concentrations for a period of 48 to 72 hours.[5]

  • Include a vehicle control (e.g., DMSO, the solvent used to dissolve the compounds) and a positive control (a known anticancer drug like doxorubicin).[5]

• MTT Assay:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[5]

  • Incubate the plates for 4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[5]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[5]

  • Plot the absorbance values against the drug concentrations to generate a dose-response curve.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, from this curve.[5]

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13]

Workflow for Broth Microdilution Assay

Caption: Workflow for determining MIC via broth microdilution.

Step-by-Step Methodology:

• Preparation of Antimicrobial Agent Dilutions:

  • Prepare a stock solution of the substituted bromo-pyridine compound in a suitable solvent.

  • Perform serial two-fold dilutions of the compound in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.[13]

• Preparation of Bacterial Inoculum:

  • From a fresh culture of the test bacterium, prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard.[14][15] This corresponds to approximately 1.5 x 10^8 CFU/mL.

  • Dilute this standardized suspension to achieve the final desired inoculum concentration in the wells (typically 5 x 10^5 CFU/mL).

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate containing the antimicrobial dilutions with the prepared bacterial inoculum.

  • Include a positive control well (broth and bacteria, no compound) to ensure bacterial growth and a negative control well (broth only) to check for sterility.

  • Incubate the plate at an appropriate temperature (usually 37°C) for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity (cloudiness), which indicates bacterial growth.

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism.[13]

Conclusion and Future Directions

Substituted bromo-pyridines represent a versatile and promising class of compounds with significant potential in drug discovery, particularly in the fields of oncology and infectious diseases. The strategic placement of the bromine atom and other substituents on the pyridine scaffold is critical for optimizing biological activity. The comparative data and detailed protocols provided in this guide serve as a valuable resource for researchers aiming to design, synthesize, and evaluate novel bromo-pyridine derivatives.

Future research should continue to explore the vast chemical space of substituted bromo-pyridines, focusing on elucidating detailed mechanisms of action and further refining structure-activity relationships. Advanced techniques such as molecular docking and dynamic simulations can aid in the rational design of next-generation compounds with enhanced potency and selectivity.[9][16] By integrating synthetic chemistry with robust biological evaluation, the full therapeutic potential of this important class of molecules can be realized.

References

• Ali, A., et al. (2020). Synthesis of Some Novel Pyridine Based Organic Salts as Potent Antibacterial and Antibiofilm Agents. Molecules, 25(22), 5428.
• BenchChem. (2025). Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents.
• BenchChem. (2025). The Rising Therapeutic Potential of Brominated Pyridines: A Technical Overview of Their Biological Activities.
• Chitrala, K. N., et al. (2014). Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents. Journal of Medicinal Chemistry, 57(8), 3436-3451.
• El-Sayed, M. A., et al. (2016). Synthesis and anticancer activity of novel 2-substituted pyranopyridine derivatives. Medicinal Chemistry Research, 25(8), 1694-1706.
• Hudzicki, J. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology.
• Leven, M., & Pfleiderer, G. (1969). [1-Alkyl-3-bromoacetyl-pyridinium bromides as inhibitors of lactate dehydrogenase from swine heart]. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 350(12), 1647–1652.
• Ma, C., et al. (2023). Synthesis and anticancer activity of Pt(iv) prodrugs containing 3-bromopyruvic acid as an axial ligand. RSC Advances, 13(25), 17056-17064.
• MDPI. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
• MDPI. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study.
• MDPI. (2017).
• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies.
• National Center for Biotechnology Information. (2024).
• Pérez-Pérez, M. J., et al. (2014). Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants. Journal of Medicinal Chemistry, 57(16), 7079-7089.
• Rao, V. R., et al. (2011). Synthesis, antibacterial, antifungal and antioxidant activity studies on 6-bromo-2-substitutedphenyl-1H-Imidazo[4,5-b]pyridine. Asian Journal of Pharmaceutical and Clinical Research, 4(4), 69-73.
• ResearchGate. (2015).
• ResearchGate. (n.d.). Scheme 4. Site specifically activated pyridines by bromine/magnesium or...
• Schwalbe, R., et al. (2007). Antimicrobial Susceptibility Testing Protocols.
• StatPearls. (2024). Antimicrobial Susceptibility Testing.
• Varshney, S., & Mishra, R. (2023). Synthesis of pyridine derivatives for diverse biological activity profiles: A review. Results in Chemistry, 5, 100832.
• WOAH. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING.
• World Health Organization. (n.d.). Manual for the laboratory identification and antimicrobial susceptibility testing of bacterial pathogens of public health importance in the developing world.

• . (2005). Structure Activity Relationships.

• Zovko, M., et al. (2022). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 27(24), 8999.

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Technical Guide: X-ray Crystallography of 5-Bromo-4-cyclopropoxypyridin-3-amine Scaffolds

This guide provides a technical analysis of the solid-state properties and crystallographic characterization of 5-Bromo-4-cyclopropoxypyridin-3-amine (CAS 1243321-74-5) and its structural analogs. It is designed for medicinal chemists and crystallographers optimizing fragment-based drug discovery (FBDD) workflows.

Strategic Importance & Scaffold Analysis

The 5-Bromo-4-cyclopropoxypyridin-3-amine scaffold represents a "privileged structure" in kinase and URAT1 inhibitor design. Its value lies in the precise arrangement of three functional motifs:

• 3-Amino Group: A primary hydrogen bond donor for the kinase hinge region.

• 4-Cyclopropoxy Group: A lipophilic moiety that occupies hydrophobic pockets (e.g., the gatekeeper region). Unlike flexible alkoxy chains, the cyclopropyl group introduces conformational rigidity and metabolic stability (the "magic methyl" effect).

• 5-Bromo Substituent: A synthetic handle for Suzuki-Miyaura coupling and a critical Halogen Bond (XB) donor in crystal engineering.

Comparative Analysis: Target vs. Analogs

To understand the "performance" of this scaffold in crystallization and binding, we compare it to its flexible (methoxy) and lighter-halogen (chloro) analogs.

Table 1: Physicochemical & Crystallographic Performance Metrics

Feature	Target: 5-Bromo-4-cyclopropoxy	Analog A: 5-Bromo-4-methoxy	Analog B: 5-Chloro-4-cyclopropoxy
Conformational Rigidity	High (Cyclopropyl lock)	Low (Free rotation of Me)	High
Crystallization Tendency	High (Rigid + Halogen Bond)	Moderate (Entropic penalty)	Moderate (Weaker Halogen Bond)
Halogen Bond Strength	Strong ( -hole on Br)	Strong	Weak ( -hole on Cl is smaller)
Phasing Utility	Excellent (Br Anomalous Signal)	Excellent	Poor (Cl Anomalous Signal is weak)
LogP (Lipophilicity)	~2.1 (Optimal for membrane perm.)	~1.5	~1.9

Structural Insights & Causality

This section explains the causality behind the crystallographic behavior of the target molecule.

A. Intramolecular Hydrogen Bonding (The Planarity Lock)

In 3-amino-4-alkoxypyridines, an intramolecular hydrogen bond is frequently observed between the 3-amine proton and the 4-alkoxy oxygen (

).

• Effect: This locks the molecule into a pseudo-planar conformation, reducing the entropic penalty of crystallization and improving diffraction resolution.

• Observation: In the cyclopropoxy analog, this interaction is sterically constrained, often forcing the cyclopropyl ring to lie perpendicular to the pyridine plane, creating a distinct "T-shaped" packing motif not seen in methoxy analogs.

B. Halogen Bonding (The Assembly Driver)

The 5-position Bromine is not merely a heavy atom; it acts as a Lewis acid.

• Mechanism: The electron-withdrawing pyridine ring amplifies the positive electrostatic potential (

  -hole) on the Bromine atom.

• Crystal Packing: Expect strong

  intermolecular interactions. These directional bonds often organize molecules into 1D chains or 2D sheets, facilitating the growth of large, defect-free crystals suitable for high-resolution X-ray diffraction.

Experimental Protocol: Self-Validating Workflow

Phase I: Synthesis & Purification

• Synthesis: Bromination of 4-cyclopropoxypyridin-3-amine or

  displacement on 5-bromo-4-halopyridin-3-amine using cyclopropanol.

• Validation: Purity must be >98% by HPLC. Presence of regioisomers (e.g., 2-amine) will poison nucleation.

Phase II: Crystallization Screening

Use a Vapor Diffusion approach. The high lipophilicity of the cyclopropyl group requires a biphasic solvent system.

• Dissolution: Dissolve 10 mg of target in 500

  L of Methanol/Dichloromethane (1:1) .

• Precipitant: Use Hexane or Diisopropyl Ether as the anti-solvent.

• Setup: Hanging drop method. Mix 2

  L sample + 1 L reservoir.

• Causality: The slow diffusion of hexane lowers the solubility of the lipophilic cyclopropyl tail while the polar amine/pyridine core anchors the lattice via H-bonds.

Phase III: Data Collection & Refinement

• Source: Use Mo-K

  radiation ( Å).

  • Reason: Bromine absorption is high at Cu-K

    ; Mo minimizes absorption corrections while maximizing the resolution limit ( Å).

• Phasing: If the structure cannot be solved by Direct Methods (SHELXT), use SAD (Single-wavelength Anomalous Dispersion) targeting the Bromine K-edge.

Visualization of Workflows & Interactions[1]

Diagram 1: Crystallization & Structure Solution Workflow

This flowchart outlines the decision-making process for solving the structure, emphasizing the utility of the Bromine atom.

Caption: Decision tree for crystallizing and solving 5-bromo-pyridine analogs, leveraging Br-anomalous scattering.

Diagram 2: Structural Activity Relationship (SAR) Logic

This diagram illustrates how specific atomic features of the molecule drive the solid-state assembly and biological relevance.

Caption: Mapping chemical features to crystallographic and pharmacological functions.

References

• Awwadi, F. F., et al. (2023).[1] Halogen bond and polymorphism in trans-bis(2-iodo-5-halopyridine)dihalocopper(II) complexes. CrystEngComm. Retrieved from [Link]

• Kumar, M., et al. (2013).[2] 5-Bromo-2-chloropyrimidin-4-amine. Acta Crystallographica Section E. Retrieved from [Link]

• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling. Molecules. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Spectroscopic Comparison Guide: 5-Bromo-4-cyclopropoxypyridin-3-amine Isomers

Executive Summary & Strategic Context

In the synthesis of kinase inhibitors—particularly those targeting EGFR or KRAS pathways—the pyridine core often serves as a critical scaffold. The molecule 5-Bromo-4-cyclopropoxypyridin-3-amine is a high-value intermediate where the precise arrangement of the bromine, amine, and cyclopropoxy groups dictates biological efficacy.

The primary challenge in manufacturing this compound is regioselectivity . Common synthetic routes, such as the nucleophilic aromatic substitution (

) of 4-chloro-3-nitropyridine or the bromination of 4-cyclopropoxypyridin-3-amine, frequently yield regioisomeric by-products.

This guide provides a definitive spectroscopic framework to distinguish the target 3-amino-4-cyclopropoxy isomer from its two most prevalent structural mimics:

• The "2-Alkoxy" Isomer: 5-Bromo-2-cyclopropoxypyridin-3-amine.

• The "2-Amino" Isomer: 5-Bromo-4-cyclopropoxypyridin-2-amine.

Structural Landscape & Isomer Definition

Before interpreting spectra, we must define the proton environments for the target and its imposters.

Compound	Structure Description	Key Proton Environments (Aromatic)	Critical Proximity (NOE)
Target (Isomer A)	5-Bromo-4-cyclopropoxypyridin-3-amine (3-NH2, 4-OR, 5-Br)	H2 (Singlet, adjacent to N/NH2)H6 (Singlet, adjacent to N/Br)	NH2 ↔ O-CH(cPr) (Amine is ortho to Ether)
Isomer B (Regio)	5-Bromo-2-cyclopropoxypyridin-3-amine (2-OR, 3-NH2, 5-Br)	H4 (Doublet, meta to H6)H6 (Doublet, meta to H4)	NH2 ↔ H4 (Amine is ortho to Proton)
Isomer C (Amino)	5-Bromo-4-cyclopropoxypyridin-2-amine (2-NH2, 4-OR, 5-Br)	H3 (Singlet, shielded)H6 (Singlet, deshielded)	NH2 ↔ H3 (Amine is ortho to Proton)

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance ( H NMR)

The most reliable method for identification is

H NMR, specifically analyzing the aromatic region and the Nuclear Overhauser Effect (NOE).

Chemical Shift Fingerprint (DMSO- , 400 MHz)

• Target (Isomer A):

  • 8.05 ppm (s, 1H, H2): Deshielded by the ring nitrogen and the adjacent amine.
  • 8.35 ppm (s, 1H, H6): Strongly deshielded by the ring nitrogen and the adjacent bromine.
  • 5.20 ppm (br s, 2H, NH2): Characteristic broad singlet.
  • 3.95 ppm (m, 1H, O-CH-cyclopropyl): The multiplet of the ether methine.

• Isomer B (2-Alkoxy):

  • The aromatic protons H4 and H6 often appear as meta-coupled doublets (

    Hz) rather than sharp singlets, due to the lack of substituents between them.

  • Diagnostic: The H4 proton is shielded relative to H2 of the target, appearing upfield (

    7.5-7.7 ppm).

The "Smoking Gun": 1D NOE Difference Spectroscopy

To certify the structure, you must perform a 1D NOE experiment irradiating the amine protons.

• Experiment: Irradiate the -NH2 signal (

  5.2 ppm).

• Target Response: You will observe a strong NOE enhancement of the Cyclopropyl-CH signal (

  3.95 ppm). This confirms the amine and the ether are ortho (positions 3 and 4).

• Isomer B Response: Irradiating -NH2 will enhance the aromatic H4 signal. It will not enhance the cyclopropyl signal significantly, as the ether is at position 2 (flanked by N and NH2).

Mass Spectrometry (LC-MS)

While regioisomers often share identical parent masses (

), their fragmentation energy and retention times differ.

• Isotopic Pattern: All isomers will show the characteristic 1:1 doublet for

  Br and Br (e.g., M+H 229/231).

• Fragmentation (ESI+):

  • Target (4-OR): Loss of the cyclopropyl group (neutral loss of 42 Da, propene) is facile, generating a characteristic daughter ion at [M-42]+.

  • Isomer B (2-OR): The 2-alkoxypyridine bond is generally more labile under collision-induced dissociation (CID), often showing a higher abundance of the pyridone species (loss of cyclopropyl + rearrangement).

Infrared Spectroscopy (FT-IR)

• Target: The C-O-C stretch for the 4-alkoxy group typically appears at 1240–1260 cm

  .

• Isomer B: The 2-alkoxy group, having imidate-like character, shifts this band to 1270–1290 cm

  .

Experimental Protocol: Validated Identification Workflow

Objective: Unequivocal assignment of the 3-amino-4-cyclopropoxy isomer.

Step 1: Sample Preparation

• Dissolve 5-10 mg of the sample in 0.6 mL of DMSO-

  .

  • Note: Avoid CDCl

    if possible; DMSO sharpens the exchangeable -NH2 protons, making NOE irradiation easier.

• Ensure the sample is free of paramagnetic impurities (filter through a 0.2

  m PTFE filter if necessary).

Step 2: Acquisition Parameters (400 MHz+)

• Standard 1H: 16 scans, 30° pulse, D1 = 1.0 sec.

• 1D NOE (Selective):

  • Target Frequency: Center on the -NH2 broad singlet (

    5.2 ppm).

  • Mixing Time: 500 ms (optimal for medium-sized molecules).

  • Scans: 64-128 scans to resolve small enhancements (1-3%).

Step 3: Data Interpretation Logic

Use the following decision tree to classify your batch.

Figure 1: Spectroscopic Decision Tree for Isomer Verification.

Summary Data Table

Parameter	Target (3-NH2, 4-OR)	Isomer B (3-NH2, 2-OR)	Isomer C (2-NH2, 4-OR)
H2 / H6 Signals	Two Singlets	Two Doublets (meta)	Two Singlets
H2 Shift	~8.05 ppm	N/A (Has H4/H6)	N/A (Has H3/H6)
NH2 NOE Contact	O-CH (Cyclopropyl)	Aromatic H4	Aromatic H3
C-O Stretch (IR)	1250 cm	1280 cm	1250 cm
Retention Time	Medium (Polar)	High (Less Polar)	Low (Most Polar)

References

• BLD Pharm. (2024).[1] 5-Bromo-4-cyclopropoxypyridin-2-amine (CAS 1243438-23-4) Product Data. Retrieved from

• Oxford Instruments. (2024).[2] Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. News-Medical. Retrieved from

• BenchChem. (2025).[3] Spectroscopic Analysis of 5-Bromo-N-phenylpyridin-3-amine and its Analogs. Retrieved from

• ChemScene. (2024). 5-Bromo-4-iodopyridin-3-amine Product Information. Retrieved from

• Reich, H. J. (2023). Structure Determination Using NMR: NOE Difference Spectroscopy. University of Wisconsin-Madison Chemistry. (Standard Protocol Reference).

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